7-[2-hydroxy-3-(4-methyl-1-piperidinyl)propoxy]-4-methyl-2H-chromen-2-one

• Molecular Formula: C19H25NO4
• Molecular Weight: 331.4 g/mol
• IUPAC Name: 7-[2-hydroxy-3-(4-methylpiperidin-1-yl)propoxy]-4-methylchromen-2-one
• InChI: InChI=1S/C19H25NO4/c1-13-5-7-20(8-6-13)11-15(21)12-23-16-3-4-17-14(2)9-19(22)24-18(17)10-16/h3-4,9-10,13,15,21H,5-8,11-12H2,1-2H3
• InChI Key: YFPSWUJBXCZZSZ-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)CC(COC2=CC3=C(C=C2)C(=CC(=O)O3)C)O

Description

7-[2-hydroxy-3-(4-methyl-1-piperidinyl)propoxy]-4-methyl-2H-chromen-2-one, also known as SM-19712, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of coumarin derivatives and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 7-[2-hydroxy-3-(4-methyl-1-piperidinyl)propoxy]-4-methyl-2H-chromen-2-one is not fully understood. However, it is believed to act by inhibiting the production of pro-inflammatory cytokines and reactive oxygen species, which are known to contribute to the pathogenesis of various diseases. Additionally, 7-[2-hydroxy-3-(4-methyl-1-piperidinyl)propoxy]-4-methyl-2H-chromen-2-one has been shown to modulate the activity of various enzymes, including cyclooxygenase-2 and lipoxygenase, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
7-[2-hydroxy-3-(4-methyl-1-piperidinyl)propoxy]-4-methyl-2H-chromen-2-one has been shown to have significant biochemical and physiological effects in various in vitro and in vivo studies. It has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and protect against oxidative stress. Additionally, 7-[2-hydroxy-3-(4-methyl-1-piperidinyl)propoxy]-4-methyl-2H-chromen-2-one has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 7-[2-hydroxy-3-(4-methyl-1-piperidinyl)propoxy]-4-methyl-2H-chromen-2-one is its high yield and purity, which makes it suitable for use in various laboratory experiments. Additionally, 7-[2-hydroxy-3-(4-methyl-1-piperidinyl)propoxy]-4-methyl-2H-chromen-2-one has been shown to be stable under various conditions, which makes it a reliable compound for use in long-term studies. However, one of the limitations of 7-[2-hydroxy-3-(4-methyl-1-piperidinyl)propoxy]-4-methyl-2H-chromen-2-one is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 7-[2-hydroxy-3-(4-methyl-1-piperidinyl)propoxy]-4-methyl-2H-chromen-2-one. One area of interest is its potential therapeutic applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, 7-[2-hydroxy-3-(4-methyl-1-piperidinyl)propoxy]-4-methyl-2H-chromen-2-one has been shown to have potential as an anticancer agent, and further studies are needed to explore its efficacy in this area. Finally, there is a need for further studies to elucidate the mechanism of action of 7-[2-hydroxy-3-(4-methyl-1-piperidinyl)propoxy]-4-methyl-2H-chromen-2-one and to identify potential targets for its therapeutic use.

Synthesis Methods

The synthesis of 7-[2-hydroxy-3-(4-methyl-1-piperidinyl)propoxy]-4-methyl-2H-chromen-2-one involves the condensation of 4-methylcoumarin with 4-methylpiperidine-4-carboxaldehyde, followed by the addition of 2-hydroxy-3-chloropropylamine. The resulting product is then treated with sodium hydroxide to obtain 7-[2-hydroxy-3-(4-methyl-1-piperidinyl)propoxy]-4-methyl-2H-chromen-2-one in high yield and purity.

Scientific Research Applications

7-[2-hydroxy-3-(4-methyl-1-piperidinyl)propoxy]-4-methyl-2H-chromen-2-one has been studied extensively for its potential therapeutic applications in various fields of medicine. It has been found to exhibit significant anti-inflammatory, antioxidant, and antitumor activities. Additionally, 7-[2-hydroxy-3-(4-methyl-1-piperidinyl)propoxy]-4-methyl-2H-chromen-2-one has been shown to have potential as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.